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Compound of Interest

Compound Name: 2,7-Dimethoxy-1,5-naphthyridine

Cat. No.: B3044758

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,7-Dimethoxy-1,5-naphthyridine,
including its chemical identity and a discussion of its synthesis and potential biological
significance based on the broader class of naphthyridine compounds. It is important to note
that while the chemical structure is defined, specific experimental data for this particular
molecule is scarce in publicly available scientific literature. This document, therefore, focuses
on established principles and methodologies applicable to its synthesis and characterization.

Compound Identification

The fundamental identification details for 2,7-Dimethoxy-1,5-naphthyridine are summarized
below. A specific CAS Registry Number for this compound has not been identified in the
searched databases, suggesting it may be a novel or less-characterized substance.
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Parameter Value Source
2,7-dimethoxy-1,5-

IUPAC Name o PubChem
naphthyridine

CAS Number Not Available

Molecular Formula C10H10N202 PubChem

Molecular Weight 190.19 g/mol Calculated
RYQMVLSBVFPJHP-

InChl Key PubChem

UHFFFAOYSA-N

General Synthetic Approach

While a specific, validated experimental protocol for the synthesis of 2,7-Dimethoxy-1,5-
naphthyridine is not available, a plausible and common synthetic strategy for this class of
compounds involves the initial synthesis of a di-substituted naphthyridine core, followed by
nucleophilic aromatic substitution to introduce the methoxy groups.

A likely precursor for this synthesis is 2,7-dichloro-1,5-naphthyridine. The chlorine atoms at the
2 and 7 positions are susceptible to displacement by nucleophiles, such as sodium methoxide.
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Precursor Synthesis

1,5-Naphthyridine-2,7-diol
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2,7-Dimethoxy-1,5-naphthyridine

Click to download full resolution via product page

Caption: A plausible synthetic workflow for 2,7-Dimethoxy-1,5-naphthyridine.

Experimental Protocols: A General Methodology

The following section outlines a general experimental protocol for the key methoxylation step,
based on established chemical principles for nucleophilic aromatic substitution on halogenated
naphthyridines. This is a representative, not a validated, procedure.
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Objective: To synthesize 2,7-Dimethoxy-1,5-naphthyridine from 2,7-dichloro-1,5-
naphthyridine.

Materials:

2,7-dichloro-1,5-naphthyridine

Sodium methoxide (NaOMe)

Anhydrous methanol (MeOH)

Inert gas (e.g., Argon or Nitrogen)

Standard laboratory glassware for reflux and workup

Magnetic stirrer and heating mantle
Procedure:

e Reaction Setup: A round-bottom flask is charged with 2,7-dichloro-1,5-naphthyridine and a
magnetic stir bar. The flask is flushed with an inert gas.

» Reagent Addition: Anhydrous methanol is added to dissolve the starting material. A solution
of sodium methoxide in methanol (typically 2.2 to 2.5 equivalents) is then added dropwise to
the stirred solution at room temperature.

e Reaction Conditions: The reaction mixture is heated to reflux under an inert atmosphere. The
progress of the reaction is monitored by a suitable analytical technique, such as Thin Layer
Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

o Workup: Upon completion, the reaction mixture is cooled to room temperature. The solvent is
removed under reduced pressure. The resulting crude solid is then taken up in a suitable
organic solvent (e.g., dichloromethane or ethyl acetate) and washed with water to remove
inorganic salts.

 Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and
concentrated. The crude product is then purified, typically by column chromatography on
silica gel, to yield the pure 2,7-dimethoxy-1,5-naphthyridine.
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o Characterization: The structure and purity of the final product would be confirmed using
standard analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy
(*H and 13C), mass spectrometry (MS), and melting point analysis.

Biological Activity of the 1,5-Naphthyridine Scaffold

While the specific biological activity of 2,7-Dimethoxy-1,5-naphthyridine is not documented,
the 1,5-naphthyridine core is a recognized pharmacophore present in a variety of biologically
active molecules. Derivatives of 1,5-naphthyridine have been investigated for a range of
therapeutic applications. The introduction of methoxy groups can significantly influence the
pharmacokinetic and pharmacodynamic properties of a molecule, including its solubility,
metabolic stability, and target binding affinity. Further research would be required to determine
the specific biological effects of the dimethoxy substitution pattern on the 1,5-naphthyridine
scaffold.

Conclusion

2,7-Dimethoxy-1,5-naphthyridine is a defined chemical entity for which detailed experimental
and biological data are not yet widely available. This guide provides its key identifiers and
outlines a general, plausible synthetic route based on established methodologies for related
compounds. The 1,5-naphthyridine scaffold is of significant interest in medicinal chemistry, and
further investigation into this specific derivative is warranted to elucidate its physicochemical
properties and biological activity. Researchers interested in this molecule should anticipate the
need for de novo synthesis and comprehensive characterization.

 To cite this document: BenchChem. [An In-depth Technical Guide to 2,7-Dimethoxy-1,5-
naphthyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044758#2-7-dimethoxy-1-5-naphthyridine-cas-
number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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